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Introduction

ML315 is a potent and selective dual inhibitor of cdc2-like kinases (Clk) and dual-specificity
tyrosine-regulated kinases (Dyrk).[1][2] This small molecule has emerged as a valuable
chemical probe for investigating the cellular functions of these kinase families, which are
implicated in various physiological and pathological processes, including mRNA splicing, cell
cycle regulation, neuronal development, and oncogenesis.[1][3] ML315's cell permeability
makes it well-suited for use in a variety of cellular assays to elucidate the downstream effects
of Clk and Dyrk inhibition.[1][2] This document provides detailed application notes and
protocols for the use of ML315 in cellular assays, with a focus on determining optimal
concentrations and assessing cellular responses.

Data Presentation: Quantitative Summary of ML315
Activity

The following table summarizes the key quantitative data for ML315 based on biochemical
kinase assays. Cellular potency (e.g., EC50 for cell viability) will be cell-type dependent and
needs to be determined empirically using the protocols provided below.
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Target Kinase IC50 (nM) Reference
CIk1 68 [2]
Clk4 68 [2]
Clk2 231 [2]
Dyrk1A 282 [2]
Dyrk1B 1156 2]

Note: The provided IC50 values are from in vitro kinase assays and represent the
concentration of ML315 required to inhibit the kinase activity by 50%. The optimal
concentration for cellular assays will likely be higher and should be determined experimentally

for each cell line and assay type.
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Caption: Inhibition of Clk/Dyrk kinases by ML315 disrupts the phosphorylation of SR proteins,
leading to altered pre-mRNA splicing and impacting various cellular processes.

Experimental Workflow for Determining Optimal ML315
Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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